Cas no 1804407-36-0 (Ethyl 4-bromomethyl-3-cyano-5-methylphenylacetate)

• Product Name: Ethyl 4-bromomethyl-3-cyano-5-methylphenylacetate
• CAS No: 1804407-36-0
• MF: C₁₃H₁₄BrNO₂
• MW: 296.159762859344
• CID: 4945524
• Update Time: 2025-05-21

Ethyl 4-bromomethyl-3-cyano-5-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromomethyl-3-cyano-5-methylphenylacetate

• Inchi： 1S/C13H14BrNO2/c1-3-17-13(16)6-10-4-9(2)12(7-14)11(5-10)8-15/h4-5H,3,6-7H2,1-2H3
• InChI Key： VRLMGAPVZRKKRM-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=CC(CC(=O)OCC)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 310
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-bromomethyl-3-cyano-5-methylphenylacetate

Comprehensive Overview of Ethyl 4-bromomethyl-3-cyano-5-methylphenylacetate (CAS No. 1804407-36-0)

Ethyl 4-bromomethyl-3-cyano-5-methylphenylacetate (CAS No. 1804407-36-0) is a high-value pharmaceutical intermediate and organic synthesis building block gaining significant attention in medicinal chemistry and material science. This compound features a unique molecular structure combining bromomethyl, cyano, and ester functional groups, making it versatile for cross-coupling reactions and heterocyclic compound synthesis. Researchers particularly value its role in developing bioactive molecules and small-molecule drugs, especially in oncology and CNS drug discovery pipelines.

The growing demand for Ethyl 4-bromomethyl-3-cyano-5-methylphenylacetate correlates with trends in personalized medicine and targeted drug delivery systems. Its CAS No. 1804407-36-0 frequently appears in patent literature for kinase inhibitor development, addressing current therapeutic challenges like drug resistance and selective toxicity. The compound's electron-withdrawing groups enable precise molecular modifications, a key requirement in modern structure-activity relationship (SAR) studies.

In synthetic applications, Ethyl 4-bromomethyl-3-cyano-5-methylphenylacetate serves as a precursor for fluorescence probes and PET tracer development, aligning with the booming diagnostic imaging market. The bromomethyl moiety allows efficient C-C bond formation via palladium-catalyzed reactions, while the cyano group facilitates click chemistry applications. These properties make it valuable for bioconjugation techniques increasingly used in ADC (antibody-drug conjugate) development.

Quality parameters for CAS No. 1804407-36-0 typically include ≥98% purity (HPLC), with strict control of heavy metal residues and solvent content to meet GMP standards for pharmaceutical use. Advanced analytical techniques like LC-MS and NMR spectroscopy ensure batch-to-batch consistency, crucial for preclinical research reproducibility. Storage recommendations emphasize protection from moisture and light sensitivity at 2-8°C.

The compound's safety profile shows low acute toxicity in standard assays, though proper laboratory handling protocols are essential due to its reactive functional groups. Environmental considerations include biodegradability testing data, increasingly demanded by green chemistry initiatives. Recent publications highlight its utility in metal-organic frameworks (MOFs) for drug encapsulation, tapping into the nanomedicine research wave.

Market analysts note rising procurement of Ethyl 4-bromomethyl-3-cyano-5-methylphenylacetate by CDMOs and research institutions, driven by accelerated drug discovery cycles. The CAS No. 1804407-36-0 appears in over 30 recent patent families, particularly for protein degradation technologies like PROTACs. Its cost-effectiveness compared to similar multifunctional intermediates contributes to growing adoption in combinatorial chemistry platforms.

Future applications may exploit the compound's hydrogen bonding capacity for supramolecular chemistry applications or crystal engineering. The cyano group's potential for bioisosteric replacement makes it valuable for lead optimization in fragment-based drug design. Ongoing research explores its use in covalent inhibitor development, particularly for undruggable targets in oncology.